Cas no 2171587-58-7 (1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide)

1-(Thiomorpholine-2-carbonyl)azetidine-2-carboxamide is a heterocyclic compound featuring a thiomorpholine core fused with an azetidine carboxamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The thiomorpholine ring enhances metabolic stability and bioavailability, while the azetidine carboxamide group offers conformational rigidity, facilitating selective interactions with biological targets. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for designing protease inhibitors or modulators of protein-protein interactions. The compound’s synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in pharmaceutical research.
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide structure
2171587-58-7 structure
Product Name:1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
CAS No:2171587-58-7
MF:C9H15N3O2S
MW:229.299300432205
CID:6406114
PubChem ID:165521483
Update Time:2025-10-05

1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
    • 2171587-58-7
    • EN300-1281807
    • Inchi: 1S/C9H15N3O2S/c10-8(13)6-1-3-12(6)9(14)7-5-11-2-4-15-7/h6-7,11H,1-5H2,(H2,10,13)
    • InChI Key: VRRPCZWXYJLSCC-UHFFFAOYSA-N
    • SMILES: S1CCNCC1C(N1CCC1C(N)=O)=O

Computed Properties

  • Exact Mass: 229.08849790g/mol
  • Monoisotopic Mass: 229.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 101Ų

1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1281807-0.05g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
0.05g
$1261.0 2023-06-07
Enamine
EN300-1281807-0.1g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
0.1g
$1320.0 2023-06-07
Enamine
EN300-1281807-0.25g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
0.25g
$1381.0 2023-06-07
Enamine
EN300-1281807-0.5g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
0.5g
$1440.0 2023-06-07
Enamine
EN300-1281807-1.0g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
1g
$1500.0 2023-06-07
Enamine
EN300-1281807-2.5g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
2.5g
$2940.0 2023-06-07
Enamine
EN300-1281807-5.0g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
5g
$4349.0 2023-06-07
Enamine
EN300-1281807-10.0g
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
10g
$6450.0 2023-06-07
Enamine
EN300-1281807-50mg
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
50mg
$1068.0 2023-10-01
Enamine
EN300-1281807-100mg
1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide
2171587-58-7
100mg
$1119.0 2023-10-01

Additional information on 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171587-58-7)

1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171587-58-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound combines a thiomorpholine scaffold with an azetidine-carboxamide moiety, creating a versatile framework for drug discovery. Researchers are particularly interested in its role as a protease inhibitor or kinase modulator, aligning with current trends in targeting protein-protein interactions for diseases like cancer and autoimmune disorders.

In recent years, the demand for small-molecule inhibitors and scaffold-based drug design has surged, driven by advancements in computational chemistry and AI-driven drug discovery. The thiomorpholine ring in this compound offers enhanced metabolic stability compared to traditional morpholine derivatives, addressing a common challenge in pharmacokinetics. Meanwhile, the azetidine-2-carboxamide group introduces conformational rigidity, which is critical for improving target selectivity—a hot topic in precision medicine discussions.

One of the most searched questions in this domain is: "How do heterocyclic compounds like 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide improve drug bioavailability?" Studies suggest that the sulfur atom in the thiomorpholine ring enhances membrane permeability, while the compact azetidine ring reduces steric hindrance. These properties make it a promising candidate for oral drug formulations, a key focus area for pharmaceutical companies aiming to replace injectable therapies.

The compound’s synthetic accessibility is another highlight. With the rise of green chemistry and flow synthesis techniques, researchers are optimizing routes to produce 2171587-58-7 with minimal waste. This aligns with the industry’s push toward sustainable manufacturing, a topic frequently queried in academic and industrial forums. Analytical methods such as HPLC-MS and NMR are routinely employed to validate its purity, ensuring compliance with ICH guidelines.

From a therapeutic perspective, 1-(thiomorpholine-2-carbonyl)azetidine-2-carboxamide is being explored for its potential in neurodegenerative disease research, particularly due to its ability to cross the blood-brain barrier (BBB). This addresses a recurring search query: "Which small molecules can effectively penetrate the BBB?" Its balanced lipophilicity and hydrogen-bonding capacity make it a valuable tool for CNS-targeted drug development.

In summary, CAS No. 2171587-58-7 represents a convergence of modern drug design principles—structural optimization, sustainability, and therapeutic innovation. As the scientific community continues to investigate its applications, this compound is poised to play a pivotal role in addressing unmet medical needs, from oncology to neurology.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.